3-(1-(methylsulfonyl)piperidin-4-yl)-1-(2-oxo-2-phenylethyl)-4-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 5-(1-methylsulfonylpiperidin-4-yl)-2-phenacyl-4-thiophen-2-yl-1,2,4-triazol-3-one
• InChI: InChI=1S/C20H22N4O4S2/c1-30(27,28)22-11-9-16(10-12-22)19-21-23(14-17(25)15-6-3-2-4-7-15)20(26)24(19)18-8-5-13-29-18/h2-8,13,16H,9-12,14H2,1H3
• InChI Key: OZBTZQQYXUYUOV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C2=NN(C(=O)N2C3=CC=CS3)CC(=O)C4=CC=CC=C4
• Molecular Formula: C20H22N4O4S2
• Molecular Weight: 446.5 g/mol

Description

3-(1-(methylsulfonyl)piperidin-4-yl)-1-(2-oxo-2-phenylethyl)-4-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H22N4O4S2 and its molecular weight is 446.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research has focused on the synthesis and structural elucidation of related compounds, demonstrating the compound's relevance in the field of organic chemistry. For instance, the synthesis of sulfomethylated products, including piperazine and polyazamacrocycles, has been studied, highlighting methods to introduce methanesulfonate groups into these structures. This research provides a foundation for further exploration of similar compounds, including the one (van Westrenen & Sherry, 1992).

Biological Activities and Applications

• A significant area of research involves the biological evaluation of related compounds. For example, studies have been conducted on the synthesis and biological evaluation of 5-substituted 1,3,4-oxadiazole derivatives, which share structural similarities with the compound. These compounds were screened for their enzyme inhibition properties and molecular docking studies were performed to understand their interaction with biological targets (Khalid et al., 2016).

Pharmacological Evaluation

• Research has also been conducted on the pharmacological evaluation of similar compounds, focusing on their antimicrobial and antifungal activities. For example, N-substituted derivatives of related compounds were synthesized and tested for their efficacy against various bacterial strains, demonstrating the compound's potential in developing new antimicrobial agents (Khalid et al., 2016).

Chemotherapeutic Potential

• Another area of research interest is the compound's potential in cancer therapy. Studies on thiophene derivatives bearing similar structural motifs have been conducted to evaluate their in vitro cytotoxic activity against human tumor cell lines. These compounds showed varying degrees of cytotoxic activity, suggesting their potential in developing new anticancer agents (Alsaid et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit cyclin-dependent kinase 2 (cdk2), which plays a crucial role in cell cycle regulation .

Mode of Action

If it acts like other cdk2 inhibitors, it likely binds to the atp-binding pocket of cdk2, preventing atp from binding and thereby inhibiting the kinase activity of cdk2 .

Biochemical Pathways

If it acts as a cdk2 inhibitor, it would affect the cell cycle, particularly the transition from the g1 phase to the s phase .

Pharmacokinetics

Similar compounds are typically designed to have good absorption and bioavailability, low metabolism for increased half-life, and effective excretion to reduce toxicity .

Result of Action

If it acts as a cdk2 inhibitor, it would likely result in cell cycle arrest, preventing cells from proliferating .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of similar compounds .